Cas no 139450-84-3 (1-Hexanol, 6-(methylthio)-, 4-methylbenzenesulfonate)

• Product Name: 1-Hexanol, 6-(methylthio)-, 4-methylbenzenesulfonate
• CAS No: 139450-84-3
• MF: C₁₄H₂₂O₃S₂
• MW: 302.45268201828
• CID: 1271131
• Update Time: 2024-08-03

1-Hexanol, 6-(methylthio)-, 4-methylbenzenesulfonate Chemical and Physical Properties

Names and Identifiers

• 1-Hexanol, 6-(methylthio)-, 4-methylbenzenesulfonate
• 1-Hexanol, 6-(methylthio)-, 1-(4-methylbenzenesulfonate)

• Inchi： 1S/C14H22O3S2/c1-13-7-9-14(10-8-13)19(15,16)17-11-5-3-4-6-12-18-2/h7-10H,3-6,11-12H2,1-2H3
• InChI Key： JQPWKTLDOOHEDW-UHFFFAOYSA-N
• SMILES： C(OS(C1=CC=C(C)C=C1)(=O)=O)CCCCCSC

Computed Properties

• Exact Mass: 320.11172

Experimental Properties

• Density: 1.133±0.06 g/cm3(Predicted)
• Boiling Point: 432.9±28.0 °C(Predicted)
• PSA: 74.6